Cas no 87075-61-4 (13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)-)

• Product Name: 13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)-
• CAS No: 87075-61-4
• MF: C₄₄H₈₅NO
• MW: 644.151814222336
• CID: 723304
• PubChem ID: 20841440
• Update Time: 2025-04-19

13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)- Chemical and Physical Properties

Names and Identifiers

• 13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)-
• Erucyl erucamide
• SCHEMBL395218
• 87075-61-4
• (13Z)-N-(13Z)-13-Docosen-1-yl-13-docosenamide
• DTXSID401250757

• Inchi： 1S/C44H85NO/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-44(46)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-43H2,1-2H3,(H,45,46)/b19-17-,20-18-
• InChI Key： ABCFHTQGKNXCHE-CLFAGFIQSA-N
• SMILES： O=C(CCCCCCCCCCC/C=C\CCCCCCCC)NCCCCCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 643.663116
• Monoisotopic Mass: 643.663116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 46
• Rotatable Bond Count: 39
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 19.3

Experimental Properties

• Density: 0.861
• Boiling Point: 710.1°C at 760 mmHg
• Flash Point: 439.3°C
• Refractive Index: 1.472